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Compound of Interest

1-Phenyl-1,2,3,4-
Compound Name: )
tetrahydropyrrolo[1,2-ajpyrazine

Cat. No.: B038939

An In-depth Technical Guide to 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

This technical guide provides a comprehensive overview of 1-Phenyl-1,2,3,4-
tetrahydropyrrolo[1,2-a]pyrazine, including its chemical properties, synthesis, and known
biological activities of the broader pyrrolopyrazine class of compounds. This document is
intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]Jpyrazine is a heterocyclic organic compound. Its
fundamental properties are summarized below.

Property Value Source
Molecular Formula Ci3H1aN:2 [1112]
Molecular Weight 198.26 g/mol [1][2]
CAS Number 112758-89-1 [1][2]

1-phenyl-1,2,3,4-
IUPAC Name tetrahydropyrrolo[1,2- [2]

aJpyrazine
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Synthesis Protocols

The synthesis of chiral 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines can be achieved through
various methods. A notable approach is the catalytic asymmetric intramolecular aza-Friedel-
Crafts reaction.

Catalytic Asymmetric Intramolecular aza-Friedel-Crafts
Reaction

This method provides an efficient pathway to prepare medicinally relevant chiral 1,2,3,4-
tetrahydropyrrolo[1,2-a]pyrazines with high yields and enantioselectivities.[3]

Experimental Protocol:

Reactants: The reaction involves the use of N-aminoethylpyrroles and various aldehydes.
» Catalyst: A chiral phosphoric acid is employed as the catalyst.

e Reaction Conditions: The N-aminoethylpyrroles are reacted with aldehydes in the presence
of the chiral phosphoric acid catalyst.

e Outcome: This process leads to the formation of chiral 1,2,3,4-tetrahydropyrrolo[1,2-
alpyrazines.[3]

The following diagram illustrates the general workflow for this synthesis.
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Test Compound
(1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine)

:

In Vitro Assays
(e.g., Enzyme Inhibition, Cell Viability)

Cell-Based Assays
(e.g., Cancer Cell Lines)

In Vivo Models
(e.g., Animal Studies)

:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b038939#1-phenyl-1-2-3-4-tetrahydropyrrolo-1-2-a-
pyrazine-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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